Methyl 3,4-dihydro-2-hydroxy-1-naphthoate

• Molecular Formula: C12H12O3
• Molecular Weight: 204.22 g/mol
• IUPAC Name: methyl 2-hydroxy-3,4-dihydronaphthalene-1-carboxylate
• InChI: InChI=1S/C12H12O3/c1-15-12(14)11-9-5-3-2-4-8(9)6-7-10(11)13/h2-5,13H,6-7H2,1H3
• InChI Key: GNWBJFNIQJZLKP-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(CCC2=CC=CC=C21)O

Description

Methyl 3,4-dihydro-2-hydroxy-1-naphthoate is a useful research compound. Its molecular formula is C12H12O3 and its molecular weight is 204.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 2-tetralone (25.0 g, 171 mmol) in dry tetrahydrofuran (250 ml) at 0° C. under argon was added lithium diisopropylamide (111 ml, 2M solution, 222 mmol). After stirring at 0° C. for 1 h, dimethyl carbonate was added (145 ml, 1710 mmol). After stirring at 0° C. for 0.5 h, the reaction mixture was warmed to room temperature, and then heated at reflux for 16 h. The mixture was then cooled to 0° C. and quenched with hydrochloric acid (1M, 450 ml). The resulting mixture was extracted with ethyl acetate (3×1000 ml) and the combined extracts were washed with brine (1000 ml) then dried (Na2SO4) and evaporated in vacuo to afford the title compound as a dark brown oil (36.3 g, 100%).